Cas no 2091640-25-2 (1H-Pyrazole-1-acetic acid, 5-carboxy-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1H-Pyrazole-1-acetic acid, 5-carboxy-, 1-(1,1-dimethylethyl) ester
• CAS No: 2091640-25-2
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5255005
• Update Time: 2025-06-08

1H-Pyrazole-1-acetic acid, 5-carboxy-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 5-carboxy-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C10H14N2O4/c1-10(2,3)16-8(13)6-12-7(9(14)15)4-5-11-12/h4-5H,6H2,1-3H3,(H,14,15)
• InChI Key： ZFCQPHWUSBNDHN-UHFFFAOYSA-N
• SMILES： N1(CC(OC(C)(C)C)=O)C(C(O)=O)=CC=N1

Additional information on 1H-Pyrazole-1-acetic acid, 5-carboxy-, 1-(1,1-dimethylethyl) ester

1H-Pyrazole-1-acetic Acid, 5-Carboxy-, 1-(1,1-Dimethylethyl) Ester: A Comprehensive Overview

1H-Pyrazole-1-acetic acid, 5-carboxy-, 1-(1,1-dimethylethyl) ester, also known by its CAS number 2091640-25-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have gained attention due to their diverse biological activities and potential applications in drug development. The structure of this compound consists of a pyrazole ring substituted with a carboxylic acid group at the 5-position and a tert-butyl ester group at the 1-position. This unique combination of functional groups makes it a versatile molecule for further chemical modifications and biological evaluations.

The synthesis of 2091640-25-2 typically involves multi-step organic reactions, including nucleophilic substitutions, acid-mediated cyclizations, and esterifications. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of pyrazole derivatives, reducing production costs and improving yields. For instance, the use of transition metal catalysts such as palladium or copper has been reported to facilitate key steps in the synthesis of this compound. These methods not only enhance the overall process but also align with the growing demand for sustainable chemical practices.

In terms of biological activity, 1H-pyrazole-1-acetic acid derivatives have shown promising results in various assays. Recent studies have highlighted their potential as inhibitors of specific enzymes involved in inflammatory pathways, making them candidates for anti-inflammatory drug development. Additionally, these compounds have demonstrated moderate activity against certain cancer cell lines, suggesting their role in anticancer therapy. The tert-butyl ester group in this compound plays a crucial role in modulating its pharmacokinetic properties, such as absorption and bioavailability.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored the use of pyrazole-based esters as carriers for hydrophobic drugs, leveraging their ability to form stable micellar structures in aqueous environments. This approach has shown potential in improving the solubility and delivery efficiency of poorly soluble therapeutic agents. Furthermore, the carboxylic acid group present in this compound can be exploited for conjugation with other biomolecules, such as peptides or antibodies, enabling precise targeting of diseased cells.

From a structural perspective, the pyrazole ring serves as a rigid scaffold that can be easily modified to introduce additional functional groups. This flexibility has led to numerous analogs being synthesized and tested for various biological activities. For example, substituting the tert-butyl group with other alkyl chains or functional groups has been shown to significantly alter the compound's solubility and binding affinity to target proteins. Such modifications are critical in optimizing drug candidates for clinical applications.

The study of CAS No. 2091640-25-2 has also contributed to our understanding of pyrazole chemistry and its role in molecular recognition processes. Recent computational studies using molecular docking techniques have provided insights into how this compound interacts with its target proteins at the molecular level. These findings are invaluable for designing more potent and selective derivatives in the future.

In conclusion, 1H-pyrazole-1-acetic acid, 5-carboxy-, 1-(1,1-dimethylethyl) ester represents a valuable platform for exploring novel therapeutic agents and advanced materials. Its unique chemical structure and versatile functional groups make it an attractive candidate for further research across multiple disciplines. As ongoing studies continue to uncover new applications and optimizations for this compound, it holds great promise for contributing to advancements in medicine and materials science.